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Compound of Interest

Compound Name: Lanthanum(lll)iodide

Cat. No.: B8795739

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of aqueous and organic
solutions of Lanthanum(lll) iodide (Lals). Due to the compound's hygroscopic and air-sensitive
nature, careful handling is paramount to ensure the accuracy and reproducibility of
experimental results.

Introduction

Lanthanum(lll) iodide is a water-soluble inorganic compound that serves as a precursor in
various chemical syntheses. Its solutions are utilized in catalysis, materials science, and
pharmacological research. The preparation of stable and accurately concentrated Lals
solutions requires stringent adherence to protocols that account for its reactivity with
atmospheric moisture and the potential for hydrolysis in agueous media.

Safety and Handling Precautions

Lanthanum(lll) iodide is irritating to the eyes, respiratory system, and skin. It is crucial to handle
this compound in a well-ventilated area, preferably within a fume hood or a glovebox.
Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat, must be worn at all times. Anhydrous Lals should be handled under an inert atmosphere
(e.g., argon or nitrogen) to prevent degradation.

Quantitative Data Summary
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A summary of the key physical and chemical properties of Lanthanum(lll) iodide is provided in
the table below for easy reference.

Property Value Citation(s)
Chemical Formula Lals [1]
Molar Mass 519.62 g/mol [1]

White to yellowish or gray

Appearance )
solid/powder
Melting Point 772-779 °C [2]
Density 5.63 g/cm3 at 25 °C [1]
Solubility in Water Very soluble [1]
Solubility in Acetone Very soluble [2]
o Reacts to form a soluble

Solubility in THF [1]

complex

Experimental Protocols

Protocol for Preparing an Aqueous Lanthanum(lil) lodide
Stock Solution (e.g., 0.1 M)

To minimize hydrolysis, which can lead to the formation of insoluble lanthanum hydroxide or
polymeric species, it is recommended to use slightly acidified water.[1]

Materials and Equipment:

Anhydrous Lanthanum(lll) iodide (Lals) powder

High-purity, deionized water, degassed

Dilute hydroiodic acid (HI) or acetic acid

Volumetric flasks and pipettes
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e Magnetic stirrer and stir bar

e pH meter

e Schlenk line or glovebox (recommended for handling anhydrous Lals)
Procedure:

» Solvent Preparation: Prepare a sufficient volume of deionized water and degas it by sparging
with an inert gas (argon or nitrogen) for at least 30 minutes to remove dissolved oxygen. To
prevent hydrolysis, acidify the water to a pH between 5 and 6 by adding a few drops of dilute
hydroiodic acid or acetic acid.

e Weighing of Lals: Inside a glovebox or under a continuous stream of inert gas, accurately
weigh the required amount of anhydrous Lals powder. For example, to prepare 100 mL of a
0.1 M solution, weigh 5.196 g of Lals.

o Dissolution: Transfer the weighed Lals to a volumetric flask containing a magnetic stir bar
and approximately 80% of the final volume of the acidified, degassed water.

e Mixing: Immediately cap the flask and stir the mixture until the solid is completely dissolved.

e Final Volume Adjustment: Once the solid is fully dissolved, carefully add the acidified,
degassed water to the calibration mark of the volumetric flask.

o Homogenization: Cap the flask and invert it several times to ensure the solution is
homogeneous.

o Storage: Store the solution in a tightly sealed container, preferably under an inert
atmosphere, to prevent contamination and degradation.

Protocol for Preparing a Lanthanum(lll) lodide Solution
in Tetrahydrofuran (THF) (e.g., 0.1 M)

The preparation of Lals solutions in organic solvents must be performed under strictly
anhydrous and anaerobic conditions, typically within a glovebox. Anhydrous Lals reacts with
THF to form a soluble complex, often the Lals(THF)2 adduct.[1]
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Materials and Equipment:

Anhydrous Lanthanum(lll) iodide (Lals) powder

Anhydrous, oxygen-free tetrahydrofuran (THF)

Glovebox with an inert atmosphere (<1 ppm Oz, <1 ppm Hz0)
Volumetric flask and pipette

Analytical balance

Magnetic stirrer and stir bar

Procedure:

Glovebox Preparation: Ensure the glovebox is properly purged and the atmosphere is inert.

Material Transfer: Transfer all necessary glassware, a sealed container of anhydrous Lals,
and anhydrous THF into the glovebox antechamber and cycle appropriately.

Weighing of Lals: Inside the glovebox, accurately weigh the required amount of anhydrous
Lals powder on an analytical balance. For 100 mL of a 0.1 M solution, this would be 5.196 g.

Dissolution: Place a magnetic stir bar in a volumetric flask. Carefully transfer the weighed
Lals into the flask.

Solvent Addition: Add a portion of the anhydrous THF to the flask and begin stirring.
Anhydrous Lals will react with THF to form a soluble complex.[1]

Complete Dissolution and Volume Adjustment: Continue adding THF while stirring until the
solid is completely dissolved. Then, carefully add anhydrous THF up to the calibration mark
of the volumetric flask.

Homogenization: Cap the flask and stir the solution to ensure it is homogeneous.

Storage: Store the solution in a sealed container within the glovebox to maintain its integrity.
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Experimental Workflow Diagram

The following diagram illustrates the workflow for preparing a Lanthanum(lll) iodide solution in
an organic solvent under an inert atmosphere.
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Workflow for Preparing Anhydrous Lal3 Solution in Organic Solvent
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Caption: Workflow for preparing an anhydrous Lals solution.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b8795739?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8795739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Solution Stability and Storage

Aqueous solutions of Lals are prone to hydrolysis, especially at neutral or basic pH. Storing the
solution in a slightly acidic medium (pH 5-6) can enhance stability. Both aqueous and organic
solutions should be stored in tightly sealed containers, preferably under an inert atmosphere, to
prevent contamination from atmospheric moisture and carbon dioxide. For long-term storage,
refrigeration may be considered, but the solution should be allowed to return to room
temperature before use to avoid condensation. Regular checks for precipitation or discoloration
are recommended to ensure the integrity of the solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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